Cas no 1566906-05-5 (4-Chloro-1-(2-methoxypropyl)-1h-pyrazol-3-amine)

• Product Name: 4-Chloro-1-(2-methoxypropyl)-1h-pyrazol-3-amine
• CAS No: 1566906-05-5
• MF: C₇H₁₂ClN₃O
• MW: 189.642680168152
• CID: 5742549
• PubChem ID: 104167351
• Update Time: 2025-05-19

4-Chloro-1-(2-methoxypropyl)-1h-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(2-methoxypropyl)-1H-pyrazol-3-amine
• EN300-1106098
• 1566906-05-5
• 4-Chloro-1-(2-methoxypropyl)-1h-pyrazol-3-amine

• Inchi： 1S/C7H12ClN3O/c1-5(12-2)3-11-4-6(8)7(9)10-11/h4-5H,3H2,1-2H3,(H2,9,10)
• InChI Key： YAFCMZNZKMRCJA-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CC(C)OC

Computed Properties

• Exact Mass: 189.0668897g/mol
• Monoisotopic Mass: 189.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-Chloro-1-(2-methoxypropyl)-1h-pyrazol-3-amine

Comprehensive Overview of 4-Chloro-1-(2-methoxypropyl)-1H-pyrazol-3-amine (CAS No. 1566906-05-5)

4-Chloro-1-(2-methoxypropyl)-1H-pyrazol-3-amine, with the CAS number 1566906-05-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole amine family, known for its versatile applications in drug discovery and material science. The presence of a chloro substituent and a methoxypropyl group enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrazole derivatives has surged due to their potential in developing novel therapeutics. Researchers are particularly interested in 4-Chloro-1-(2-methoxypropyl)-1H-pyrazol-3-amine for its role in modulating biological pathways. Its unique structure allows for selective interactions with enzymes and receptors, which is critical in designing targeted therapies. This aligns with the growing trend of precision medicine, where compounds like this are pivotal for personalized treatment strategies.

The synthesis of CAS 1566906-05-5 involves multi-step organic reactions, often starting from readily available precursors. Optimizing the yield and purity of this compound is a key focus for chemists, as impurities can significantly impact its efficacy in downstream applications. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure the highest quality standards, meeting the stringent requirements of industrial and academic laboratories.

From an environmental perspective, the production and handling of 4-Chloro-1-(2-methoxypropyl)-1H-pyrazol-3-amine adhere to green chemistry principles. Sustainable solvents and catalytic methods are increasingly being adopted to minimize waste and reduce the carbon footprint. This resonates with the global push toward eco-friendly chemical manufacturing, a topic widely searched by professionals in the field.

Another area of interest is the compound's potential in agrochemical formulations. Pyrazole amines are known to exhibit herbicidal and fungicidal properties, making them candidates for next-generation crop protection products. With the rising need for sustainable agriculture, 1566906-05-5 could play a role in developing safer and more effective pesticides, addressing food security challenges.

In the realm of material science, 4-Chloro-1-(2-methoxypropyl)-1H-pyrazol-3-amine is explored for its utility in creating functional polymers and coatings. Its ability to form stable complexes with metals opens doors for applications in corrosion inhibition and catalysis. These innovations are particularly relevant to industries seeking durable and high-performance materials.

For researchers and suppliers, understanding the storage conditions and stability of CAS 1566906-05-5 is crucial. Proper handling ensures the compound retains its integrity over time, which is vital for reproducibility in experiments. Frequently searched queries include "how to store pyrazole amines" and "shelf life of 4-Chloro-1-(2-methoxypropyl)-1H-pyrazol-3-amine," highlighting the practical concerns of end-users.

In conclusion, 4-Chloro-1-(2-methoxypropyl)-1H-pyrazol-3-amine (CAS No. 1566906-05-5) is a multifaceted compound with broad applications across industries. Its significance in drug development, agriculture, and material innovation underscores its value in modern science. As research progresses, this compound is poised to contribute to groundbreaking advancements, aligning with the evolving needs of society.